3,4-Dimethyl-1-pentene

• IUPAC Name: 3,4-dimethylpent-1-ene
• InChI: InChI=1S/C7H14/c1-5-7(4)6(2)3/h5-7H,1H2,2-4H3
• InChI Key: WFHXQNMTMDKVJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C=C
• Molecular Formula: C7H14
• DSSTOX Substance ID: DTXSID30871189
• Molecular Weight: 98.19 g/mol
• CAS No.: 7385-78-6

Description

3,4-Dimethyl-1-pentene is an organic compound with the molecular formula C7H14. It is a branched alkene, characterized by the presence of a double bond between the first and second carbon atoms in the chain, and two methyl groups attached to the third and fourth carbon atoms. This compound is also known by its IUPAC name, 3,4-dimethylpent-1-ene .

Preparation Methods

Synthetic Routes and Reaction Conditions

3,4-Dimethyl-1-pentene can be synthesized through various methods. One common approach involves the dehydration of 3,4-dimethyl-1-pentanol using an acid catalyst such as sulfuric acid. The reaction typically occurs under reflux conditions, and the product is distilled off as it forms .

Industrial Production Methods

In an industrial setting, this compound can be produced through the catalytic cracking of hydrocarbons. This process involves breaking down larger hydrocarbon molecules into smaller ones using a catalyst, typically at high temperatures and pressures. The resulting mixture is then separated through fractional distillation to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

3,4-Dimethyl-1-pentene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding alcohols, ketones, or carboxylic acids depending on the reaction conditions and reagents used.

Reduction: Hydrogenation of this compound in the presence of a metal catalyst such as palladium or platinum results in the formation of 3,4-dimethylpentane.

Substitution: Halogenation reactions can occur, where halogens such as chlorine or bromine add across the double bond to form dihalogenated products.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or osmium tetroxide (OsO4) in the presence of a co-oxidant.

Reduction: Hydrogen gas (H2) with a palladium or platinum catalyst.

Substitution: Chlorine (Cl2) or bromine (Br2) in the presence of light or a radical initiator.

Major Products Formed

Oxidation: 3,4-Dimethyl-1-pentanol, 3,4-dimethyl-2-pentanone, or 3,4-dimethylpentanoic acid.

Reduction: 3,4-Dimethylpentane.

Substitution: 3,4-Dimethyl-1,2-dichloropentane or 3,4-dimethyl-1,2-dibromopentane.

Scientific Research Applications

3,4-Dimethyl-1-pentene has various applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of more complex organic molecules. Its reactivity makes it a valuable compound for studying reaction mechanisms and developing new synthetic methodologies.

Biology: While not directly used in biological studies, derivatives of this compound can be used in the synthesis of biologically active compounds.

Medicine: The compound itself is not commonly used in medicine, but its derivatives may have potential pharmaceutical applications.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of polymers and other materials.

Comparison with Similar Compounds

Similar Compounds

1-Pentene: A linear alkene with a double bond between the first and second carbon atoms.

2-Methyl-1-butene: A branched alkene with a methyl group attached to the second carbon atom.

3,3-Dimethyl-1-butene: A branched alkene with two methyl groups attached to the third carbon atom.

Uniqueness

3,4-Dimethyl-1-pentene is unique due to the specific positioning of its methyl groups, which influences its reactivity and physical properties. The presence of two methyl groups on adjacent carbon atoms can lead to steric hindrance, affecting the compound’s behavior in chemical reactions compared to its linear or differently branched counterparts .